9-Oxa-1-azaspiro[4.5]decane-1-carboxamide

• IUPAC Name: 9-oxa-1-azaspiro[4.5]decane-1-carboxamide
• InChI: InChI=1S/C9H16N2O2/c10-8(12)11-5-1-3-9(11)4-2-6-13-7-9/h1-7H2,(H2,10,12)
• InChI Key: WSSHNWYFCHSZNM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCCOC2)N(C1)C(=O)N
• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol
• CAS No.: 2408964-53-2

Description

9-Oxa-1-azaspiro[4.5]decane-1-carboxamide, also known as ASD, is a synthetic compound that has been widely used in scientific research. It belongs to the class of spirocyclic compounds and has a unique structure that makes it a valuable tool for investigating various biological processes.

Scientific Research Applications

Synthesis Challenges and Biological Activities

Compounds featuring the 1-oxa-6-azaspiro[4.5]decane core, such as 9-Oxa-1-azaspiro[4.5]decane-1-carboxamide, present significant interest due to their presence in natural and synthetic products with notable biological activities. The complexity and novelty of these spiroaminals pose substantial challenges for chemical synthesis. Researchers have developed various strategies to construct these compounds, highlighting their potential applications in drug discovery and medicinal chemistry (Sinibaldi & Canet, 2008).

Structural and Functional Diversity

The synthesis of novel thia/oxa-azaspiro[3.4]octanes showcases the efforts to create structurally diverse and multifunctional modules for drug discovery. These compounds are designed to serve as innovative scaffolds, contributing to the development of new therapeutic agents with potential applications across a range of diseases (Li, Rogers-Evans, & Carreira, 2013).

Antitumor Activities

A series of 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione derivatives were synthesized and evaluated for their antitumor activities. Preliminary results indicate that these compounds exhibit moderate to potent activity against various cancer cell lines, identifying them as promising candidates for further development in cancer therapy (Yang et al., 2019).